[1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• SMILES: CCC(C1=CC=CC=C1F)NCCOC
• InChI: InChI=1S/C12H18FNO/c1-3-12(14-8-9-15-2)10-6-4-5-7-11(10)13/h4-7,12,14H,3,8-9H2,1-2H3
• InChIKey: LSTPUNOMHJMRMQ-UHFFFAOYSA-N

[1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine: Physicochemical Profile

[1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine (CAS 1566918-78-2) is a synthetic secondary amine with the molecular formula C12H18FNO and a molecular weight of 211.28 g/mol . It features an ortho-fluorophenyl group linked via a propyl spacer to a 2-methoxyethylamine moiety. Computed properties include a LogP of 2.5128, a topological polar surface area (TPSA) of 21.26 Ų, two hydrogen bond acceptors, one hydrogen bond donor, and six rotatable bonds . The compound is commercially available at 95% purity from multiple research chemical suppliers [1].

◈ CNS permeability screening scaffold

◈ Sigma receptor pharmacophore probe

◈ Conformationally flexible SAR tool

• [1] Chemsrc. [1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine (CAS 1566918-78-2). Molecular Formula C12H18FNO, MW 211.28. Accessed 2026-04-27. View Source

[1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine: Generic Substitution Risks

Within the C12H18FNO isomeric space, compounds differing only in fluorine ring position or N-alkyl substitution can exhibit divergent physicochemical and, by class-level inference, pharmacological behavior. The target compound's ortho-fluorine substitution alters the electron density of the aromatic ring compared to para-fluorinated isomers , while its 2-methoxyethyl N-substituent provides a distinct hydrogen-bonding profile versus N-propyl or N-methyl analogs . Prior structure-activity relationship (SAR) studies on N-substituted phenylalkylamines have demonstrated that seemingly minor modifications to the N-alkyl chain can shift sigma-1 receptor binding affinity by orders of magnitude [1]. These differences preclude generic interchange without requalification.

Fluorine positional isomerism

Ortho- vs para-fluorine substitution may shift electronic effects and sigma receptor recognition (class-level evidence).

N-Alkyl chain variation

2-Methoxyethyl vs N-propyl substituent alters H-bond capacity and solubility, potentially affecting target engagement profile.

Backbone length difference

Propyl vs ethyl spacer changes rotatable bond count; may affect conformational sampling and binding kinetics.

• [1] Glennon RA, Ablordeppey SY, Ismaiel AM, et al. Structural features important for sigma 1 receptor binding. J Med Chem. 1994;37(8):1214-1219. doi:10.1021/jm00034a020. PMID: 8164264. View Source

[1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine: Differentiation vs. Analogs

LogP: Ortho-Fluoro vs. Non-Fluorinated Analog

The target compound possesses a computed LogP of 2.5128 , representing an approximately 10-fold increase in lipophilicity relative to its non-fluorinated structural analog (2-methoxyethyl)(1-phenylpropyl)amine, which has a reported SlogP of 1.5113 [1]. The ortho-fluorine atom on the phenyl ring is the sole structural difference accounting for this ~1.0 log unit shift. Higher LogP values are generally associated with enhanced passive membrane permeability and increased blood-brain barrier penetration potential.

Ortho-F vs Non-F LogP

Cross-study comparable

+1.0 Δ LogP (~10× higher lipophilicity)

Supports CNS permeability screening

Computed values; validate experimentally

Evidence Dimension	Computed partition coefficient (LogP/SlogP)
Target Compound Data	LogP = 2.5128
Comparator Or Baseline	(2-Methoxyethyl)(1-phenylpropyl)amine (non-fluorinated): SlogP = 1.5113
Quantified Difference	Δ LogP ≈ +1.0 log unit (~10× higher lipophilicity)
Conditions	Computed values: target from Leyan vendor datasheet; comparator from MMsINC database (University of Padua)

Why This Matters

A 10× difference in lipophilicity directly impacts compound partitioning, passive permeability, and CNS exposure—making the fluorinated compound the preferred choice for applications requiring membrane transit.

• [1] MMsINC Database, University of Padua. n-(2-Methoxyethyl)-1-phenylpropan-1-amine. SlogP 1.5113. Accessed 2026-04-27. View Source

LogP & HBA vs. N-Propyl Analog

Compared to its closest N-alkyl variant [1-(2-fluorophenyl)propyl](propyl)amine, the target compound exhibits a LogP that is 0.764 units lower (2.5128 vs. 3.2764) and possesses two hydrogen bond acceptors compared to one . The additional ether oxygen in the 2-methoxyethyl group of the target compound provides an extra H-bond acceptor site while simultaneously reducing overall lipophilicity. Both compounds share the same ortho-fluorophenyl and propyl core.

LogP & HBA vs N-Propyl

Cross-study comparable

Δ LogP -0.76; HBA +1

May improve solubility and target engagement

Predicted properties; experimental validation needed

Evidence Dimension	Lipophilicity (LogP) and hydrogen bond acceptor count (HBA)
Target Compound Data	LogP = 2.5128, H_Acceptors = 2
Comparator Or Baseline	[1-(2-Fluorophenyl)propyl](propyl)amine (CAS 1341732-94-2): LogP = 3.2764, H_Acceptors = 1
Quantified Difference	Δ LogP = -0.764; Δ HBA = +1
Conditions	Both values from Leyan vendor datasheets; computed physicochemical properties

Why This Matters

The lower LogP and additional H-bond acceptor predict improved aqueous solubility and altered target engagement—key selection criteria when balancing permeability against solubility for in vitro assays.

Conformational Flexibility: Rotatable Bonds vs. Ethyl-Bridged Analog

The target compound possesses six rotatable bonds versus five for the ethyl-bridged analog [1-(2-fluorophenyl)ethyl](1-methoxypropan-2-YL)amine (CAS 1019578-76-7) . This difference arises from the propyl spacer (target) vs. ethyl spacer (comparator) between the fluorophenyl ring and the amine nitrogen. Both compounds share identical molecular formula (C12H18FNO), molecular weight (211.28), TPSA (21.26), and nearly identical LogP (2.5128 vs. 2.5112).

Rotatable Bonds vs Ethyl Analog

Cross-study comparable

Δ Rot. Bonds +1 (6 vs 5)

Conformational selection may influence receptor subtype selectivity

Computed values; binding data required

Evidence Dimension	Rotatable bond count and backbone chain length
Target Compound Data	Rotatable_Bonds = 6; propyl spacer (3-carbon)
Comparator Or Baseline	[1-(2-Fluorophenyl)ethyl](1-methoxypropan-2-YL)amine (CAS 1019578-76-7): Rotatable_Bonds = 5; ethyl spacer (2-carbon)
Quantified Difference	Δ Rotatable Bonds = +1; spacer length difference = 1 methylene unit
Conditions	Both values from Leyan vendor datasheets; computed properties

Why This Matters

Increased conformational flexibility can modulate binding entropy and influence receptor subtype selectivity—critical when designing SAR campaigns where subtle conformational effects differentiate active from inactive analogs.

Fluorine Position Effect: Ortho vs. Para Substitution

The target compound bears fluorine at the ortho (2-) position of the phenyl ring, in contrast to its positional isomer [1-(4-fluorophenyl)propyl](2-methoxyethyl)amine (CAS 1019551-11-1) which places fluorine at the para position [1]. While both isomers share identical molecular formula (C12H18FNO) and molecular weight (211.28), ortho-fluorine substitution introduces steric hindrance near the propylamine attachment point and alters the electronic environment of the aromatic ring through inductive effects. In phenylalkylamine SAR literature, fluorine position has been shown to affect sigma-1 receptor binding and monoamine transporter interactions [2].

Fluorine Position: Ortho vs Para

Class-level inference

Positional isomer; no direct binding data available

Steric/electronic effects may alter pharmacophoric geometry

Binding assays required to confirm selectivity

Evidence Dimension	Fluorine substitution position on phenyl ring
Target Compound Data	Ortho (2-position) fluorine on phenyl ring
Comparator Or Baseline	[1-(4-Fluorophenyl)propyl](2-methoxyethyl)amine (CAS 1019551-11-1): Para (4-position) fluorine
Quantified Difference	Positional isomer; quantitative binding data unavailable for both compounds
Conditions	Class-level inference based on fluorophenylalkylamine SAR literature; no direct head-to-head data available

Why This Matters

Ortho-fluorine substitution can restrict conformational freedom of the phenyl ring relative to the propylamine chain and alter the pharmacophoric geometry, potentially yielding different receptor subtype selectivity compared to the para-isomer.

• [1] Chemsrc. [1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine (CAS 1566918-78-2). Accessed 2026-04-27. View Source
• [2] Glennon RA, et al. Structural features important for sigma 1 receptor binding. J Med Chem. 1994;37(8):1214-1219. doi:10.1021/jm00034a020. View Source

Class-Level Evidence: Sigma Receptor Pharmacology

N-substituted phenylalkylamines, a class to which the target compound belongs, have been established as high-affinity sigma-1 receptor ligands. Glennon et al. (1994) demonstrated that appropriately N-substituted phenylalkylamines bind sigma-1 receptors, with some compounds achieving Ki values below 1 nM (termed 'superpotent' ligands) [1]. A related phenylpropylamine, (S)-(-)-2-phenylpropylamine, showed agonist activity at human trace amine-associated receptor 1 (TAAR1) with an EC50 of 129 nM [2]. The target compound's 2-methoxyethyl N-substituent and ortho-fluorophenyl group place it within this pharmacophoric space.

Sigma Receptor Class Evidence

Class-level inference

Class reference: Ki

Scaffold supports CNS-targeted probe development, but direct data required

No direct binding data available for target compound

Evidence Dimension	Receptor binding potential (class-level evidence)
Target Compound Data	No direct binding data available for the target compound
Comparator Or Baseline	Class reference: sigma-1 superpotent ligands (Ki < 1 nM) and TAAR1 agonist (EC50 = 129 nM) reported for related phenylalkylamines
Quantified Difference	Cannot be quantified for the target compound; class-level inference only
Conditions	Sigma-1 binding: guinea pig brain homogenate; TAAR1: RD-HGA16 CHO-K1 cells coexpressed with Galpha16

Why This Matters

The compound's structural alignment with the established phenylalkylamine sigma pharmacophore supports its utility as a scaffold for CNS-targeted probe development, though direct binding data are required before any potency claims can be made.

• [1] Glennon RA, Ablordeppey SY, Ismaiel AM, et al. Structural features important for sigma 1 receptor binding. J Med Chem. 1994;37(8):1214-1219. doi:10.1021/jm00034a020. PMID: 8164264. View Source
• [2] BindingDB. BDBM50262840: (S)-(-)-2-phenylpropylamine (CHEMBL448232). Agonist activity at human TAAR1: EC50 = 129 nM. Accessed 2026-04-27. View Source

[1-(2-Fluorophenyl)propyl](2-methoxyethyl)amine: Research Applications

CNS Penetration-Focused Probe Design

The compound's computed LogP of 2.5128—approximately 10-fold higher than its non-fluorinated analog (SlogP 1.5113)—positions it as a candidate scaffold for CNS-targeted small-molecule probe development where passive blood-brain barrier penetration is desired. Its lipophilicity falls within the optimal range (LogP 2–4) commonly associated with CNS drug-like properties.

Sigma-1 Receptor Pharmacophore & SAR Exploration

As an N-substituted phenylalkylamine bearing an ortho-fluorophenyl group, this compound maps onto the established sigma-1 pharmacophore described by Glennon et al. (1994) . It can serve as a core scaffold for systematic SAR studies exploring the impact of N-(2-methoxyethyl) substitution on sigma-1 vs. sigma-2 selectivity and binding affinity.

Hydrogen-Bonding-Dependent Selectivity Profiling

With two hydrogen bond acceptors (vs. one for the N-propyl analog), the target compound offers a distinct H-bonding profile that can be exploited in structure-based drug design. This additional H-bond acceptor site may enable interactions with receptor residues not accessible to N-alkyl analogs lacking the ether oxygen.

Conformational Flexibility in Molecular Recognition

The six rotatable bonds of this compound (vs. five for the ethyl-bridged analog) provide a model system for investigating how backbone flexibility affects binding kinetics, residence time, and conformational selection at aminergic GPCRs or sigma receptors.

Application

Selection Property

Validation Focus

CNS Permeability Probe Design

Moderate lipophilicity; ortho-fluorinated scaffold

Validate passive BBB penetration in cell model

Sigma-1 Receptor Pharmacophore Exploration

Ortho-fluorophenylalkylamine with N-(2-methoxyethyl) substituent

Verify sigma-1 vs sigma-2 selectivity and binding affinity

Hydrogen-Bonding-Dependent Selectivity Profiling

Two H-bond acceptors (ether oxygen) enable distinct interactions

Assess H-bond contribution to target engagement via mutagenesis

Conformational Flexibility in Molecular Recognition

Six rotatable bonds provide conformational flexibility vs. shorter analogs

Evaluate binding kinetics and residence time at aminergic GPCRs